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Compound of Interest |

Benomyl-d4(benzimidazole-
Compound Name:
4,5,6,7-d4)
CAS No.: 1398065-98-9
Cat. No.: B602656

Executive Summary

Benomyl-d4 (CAS: 1398065-98-9) is the stable isotope-labeled analog of the systemic
benzimidazole fungicide Benomyl.[1][2] Labeled with four deuterium atoms on the
benzimidazole ring (benzimidazole-4,5,6,7-d4), it serves as a critical Internal Standard (I1S) in
the quantitative analysis of Benomyl and its primary metabolite, Carbendazim (MBC), via LC-
MS/MS.

This compound presents a unique analytical challenge: Benomyl is chemically unstable, rapidly
degrading into Carbendazim and n-butyl isocyanate in the presence of moisture or specific
organic solvents. Consequently, Benomyl-d4 is not merely a static mass spec standard but a
process surrogate that mimics the degradation kinetics of the target analyte during extraction
and ionization.

Part 1: Chemical Identity & Specifications[2]

The following data constitutes the definitive chemical footprint for Benomyl-d4. Researchers
must verify these identifiers against Certificates of Analysis (CoA) to ensure isotopic purity
(>98% atom D) and chemical purity (>95%).

Core Identifiers Table[3][4]
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Parameter Specification

Chemical Name Benomyl-d4

Methyl [1-(butylcarbamoyl)-1H-benzimidazol-2-

Systematic Name
yl-4,5,6,7-d4]carbamate

CAS Number 1398065-98-9

Molecular Formula C14H14D4N4O3

294.35 g/mol (vs. 290.32 g/mol for native

Molecular Weight
Benomyl)

d4 on the Benzimidazole ring (Positions 4, 5, 6,

isotopic Labeling (IS BN 112] 7)

Appearance White to off-white crystalline solid

Solubilit Soluble in DMSO, Methanol (with degradation
olubili
y risk); Insoluble in water

Melting Point >290 °C (Decomposes)

Structural Representation (SMILES/InChl)

« Canonical SMILES (Native):CCCCNC(=0)N1C2=CC=CC=C2N=C1NC(=0)OC[13]

« Isomeric SMILES (d4-Labeled):CCCCNC(=0)N1C2=C(C(=C(C=C2N=C1NC(=0)OC)[2H])
[2H])[2H])[2H]

e InChlKey:RIOXQFHNBCKOKP-UHFFFAOYSA-N (Note: InChlKey often remains identical for
isotopes in standard databases; verify specific isotope keys with supplier).

Part 2: Physicochemical Stability & Degradation
Mechanism

Understanding the instability of Benomyl-d4 is the single most important factor in its successful
application. Unlike stable pesticides (e.g., Atrazine), Benomyl contains a labile butylcarbamoyl
urea bridge.
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The Degradation Pathway

Upon contact with water, methanol, or elevated temperatures, Benomyl-d4 undergoes cleavage
to form Carbendazim-d4 (MBC-d4) and n-Butyl Isocyanate (BIC).

o Reaction Type: Hydrolysis / Elimination
o Half-life: < 1 hour in aqueous solution at pH 7; seconds at low pH.

e Implication: Stock solutions must be prepared in anhydrous DMSO or Acetone and stored at
-20°C. Methanolic stocks must be used immediately.

Diagram 1: Benomyl-d4 Degradation Pathway

This diagram illustrates the conversion of the parent IS to its metabolite IS, preserving the
deuterium label on the ring.

Key Insight

I
i :
I
| The Deuterium label (d4) remains |
! on the Benzimidazole ring. 1
: Therefore, Benomyl-d4 degrades :
1 to Carbendazim-d4. |
1 H Carbendazim-d4
Ring Intact (MBC-d4)

Benomyl-d4 Stable Metabolite

(C14H14D4N403)
Unstable Parent

H20 /H+ o Hydrolysis/Cleavage
= (Loss of Butylcarbamoyl)

wb
n-Butyl Isocyanate

(Byproduct)

Click to download full resolution via product page

Caption: Mechanistic degradation of Benomyl-d4 showing the retention of the isotopic label on
the stable Carbendazim metabolite.

Part 3: Analytical Applications (LC-MS/MS)

Benomyl-d4 is primarily used in Residue Analysis under two distinct methodologies:
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Method A: "Total Benomyl" (Sum of Benomyl +
Carbendazim)

Regulatory bodies (EPA, EFSA) often define the residue definition as "sum of benomyl and
carbendazim, expressed as carbendazim."

* Role of Benomyl-d4: It acts as a compensation standard. If the extraction procedure converts
40% of native Benomyl to Carbendazim, it will also convert ~40% of Benomyl-d4 to
Carbendazim-d4.

e Quantification: The final signal measured is usually Carbendazim-d4 (m/z 196 — 164)
representing the total load.

Method B: Specific Benomyl Determination

Used when the parent compound must be distinguished (e.g., formulation analysis or dry
surface swabs).

e Role of Benomyl-d4: True Internal Standard.

 Critical Protocol: QUEChERS extraction must be modified to avoid water/acid. Use
acetonitrile with drying agents (MgSO4) immediately. Keep temperature < 4°C.

Experimental Protocol: Preparation of Stock Standards

e Solvent: Anhydrous Dimethyl Sulfoxide (DMSO) or Acetone. Avoid Methanol for long-term
storage.

e Concentration: 1.0 mg/mL (1000 ppm).
» Storage: -20°C or -80°C in amber glass vials with PTFE-lined caps.
o Stability Window:

o DMSO Stock (-20°C): 6 Months.

o Working Std (Acetonitrile): Prepare fresh daily.
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Diagram 2: LC-MS/MS Workflow for Total Residue Analysis
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Caption: Analytical workflow utilizing Benomyl-d4 as a surrogate to correct for degradation
during sample preparation.

Part 4: Safety & Handling (SDS Summary)
e Hazard Class: Benomyl compounds are suspected mutagens and reproductive toxins.
« GHS Signal: DANGER.[3]

o H-Statements: H340 (May cause genetic defects), H360 (May damage fertility or the unborn
child).

o PPE: Double nitrile gloves, N95/P100 respirator, and fume hood usage are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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